(Z)-N,4-bis(2,4-dimethylphenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide

• IUPAC Name: (2Z)-N-(2,4-dimethylanilino)-4-(2,4-dimethylphenyl)-1,3-thiazole-2-carboximidoyl cyanide
• InChI: InChI=1S/C21H20N4S/c1-13-5-7-17(15(3)9-13)20-12-26-21(23-20)19(11-22)25-24-18-8-6-14(2)10-16(18)4/h5-10,12,24H,1-4H3/b25-19-
• InChI Key: NLUGIOUPORJDTC-PLRJNAJWSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C2=CSC(=N2)C(=NNC3=C(C=C(C=C3)C)C)C#N)C
• Isomeric SMILES: CC1=CC(=C(C=C1)C2=CSC(=N2)/C(=N\NC3=C(C=C(C=C3)C)C)/C#N)C
• Molecular Formula: C21H20N4S
• Molecular Weight: 360.5 g/mol

Description

“(Z)-N,4-bis(2,4-dimethylphenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide” is a complex organic compound. The “(Z)” indicates the configuration of the double bond, and “bis(2,4-dimethylphenyl)” suggests the presence of two 2,4-dimethylphenyl groups.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the thiazole ring and the introduction of the 2,4-dimethylphenyl groups. The exact synthesis would depend on the starting materials and the specific conditions used.

Molecular Structure Analysis

The molecular structure of this compound would be determined by techniques such as NMR spectroscopy. The presence of the thiazole ring and the 2,4-dimethylphenyl groups would be evident in the NMR spectrum.

Chemical Reactions Analysis

This compound could potentially undergo a variety of chemical reactions, depending on the conditions. For example, the thiazole ring might participate in electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the thiazole ring and the 2,4-dimethylphenyl groups might affect its solubility, melting point, and boiling point.

Scientific Research Applications

• Anticancer Properties : Thiophene-based molecules exhibit promising anticancer effects. .
• Anti-Inflammatory Activity : Some thiophene derivatives possess anti-inflammatory properties. .
• Antimicrobial Effects : Thiophene derivatives have demonstrated antimicrobial activity against bacteria, fungi, and other pathogens. .
• Antihypertensive Properties : Certain thiophene-containing compounds exhibit antihypertensive effects. .
• Organic Semiconductors and OLEDs : Thiophene derivatives play a crucial role in organic electronics. .

Material Science and Corrosion Inhibition

Thiophene derivatives find applications beyond pharmacology:

• Corrosion Inhibitors : Thiophene derivatives are used in industrial chemistry as corrosion inhibitors. .
• Organic Semiconductors : The thiophene ring system contributes to the development of organic semiconductors. .
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Thiazole Derivatives

While the focus is on the thiophene moiety, it’s essential to mention that thiazole derivatives also play a significant role in various fields:

• Antitumor and Cytotoxic Activity : Thiazole derivatives have been investigated for their antitumor and cytotoxic effects. .

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were a drug, its mechanism of action would depend on its interactions with biological targets.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. It’s important to handle all chemicals with appropriate safety precautions.

Future Directions

The future directions for research on this compound would depend on its potential applications. For example, if it showed promise as a drug, future research might focus on optimizing its synthesis, improving its efficacy, and assessing its safety.